Cas no 1361115-33-4 (3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride)

• Product Name: 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride
• CAS No: 1361115-33-4
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 3047471
• PubChem ID: 71299295
• Update Time: 2025-06-14

3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride
• 3-[(3,5-dimethoxyphenyl)methyl]pyrrolidine;hydrochloride
• 1361115-33-4

• Inchi： 1S/C13H19NO2.ClH/c1-15-12-6-11(7-13(8-12)16-2)5-10-3-4-14-9-10;/h6-8,10,14H,3-5,9H2,1-2H3;1H
• InChI Key： LUENPISBFXCPJH-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)C1C=C(OC)C=C(OC)C=1.Cl

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Melting Point: NA

3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride

Research Briefing on 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride (CAS: 1361115-33-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds in drug discovery and development. Among these, 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride (CAS: 1361115-33-4) has emerged as a compound of interest due to its potential pharmacological properties. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride is a pyrrolidine derivative featuring a 3,5-dimethoxybenzyl substituent. Its molecular structure suggests potential interactions with various biological targets, making it a candidate for further investigation in drug development. Recent studies have explored its synthesis routes, with particular emphasis on optimizing yield and purity. One study reported a high-yield synthesis method using a reductive amination approach, which could facilitate large-scale production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest potential applications in neurological and psychiatric disorders. However, further studies are required to elucidate its exact mechanism of action and selectivity profile. Additionally, the compound has shown promising results in cell-based assays targeting inflammation, indicating possible anti-inflammatory properties.

Recent pharmacological evaluations have also investigated the compound's pharmacokinetic properties. Early-stage animal studies indicate that 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride has acceptable bioavailability and a favorable half-life, which are critical parameters for further drug development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

The therapeutic potential of 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride extends beyond neurological applications. Emerging data suggest its utility in oncology, where it has shown selective cytotoxicity against certain cancer cell lines. These findings are particularly relevant given the ongoing search for novel chemotherapeutic agents with improved safety profiles. Collaborative efforts between academic and industrial researchers are underway to validate these observations and explore the compound's full therapeutic spectrum.

In conclusion, 3-(3,5-Dimethoxybenzyl)pyrrolidine hydrochloride represents a promising small molecule with diverse potential applications in medicine. While current research has provided valuable insights into its synthesis and biological activity, further studies are necessary to fully characterize its pharmacological profile and therapeutic potential. The compound's development trajectory exemplifies the interdisciplinary nature of modern drug discovery, combining synthetic chemistry, biology, and pharmacology to address unmet medical needs.